Cas no 1259870-98-8 ((1R)-1-(7-bromoindan-5-yl)ethanamine)

• Product Name: (1R)-1-(7-bromoindan-5-yl)ethanamine
• CAS No: 1259870-98-8
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5098796
• Update Time: 2026-03-03

(1R)-1-(7-bromoindan-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-methanamine, 7-bromo-2,3-dihydro-α-methyl-, (αR)-
• (R)-1-(7-Bromo-2,3-dihydro-1H-inden-5-yl)ethan-1-amine
• (1R)-1-(7-bromoindan-5-yl)ethanamine

• Inchi： 1S/C11H14BrN/c1-7(13)9-5-8-3-2-4-10(8)11(12)6-9/h5-7H,2-4,13H2,1H3/t7-/m1/s1
• InChI Key： JNPRFIBGVDIVFP-SSDOTTSWSA-N
• SMILES： BrC1=CC([C@@H](C)N)=CC2=C1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(7-bromoindan-5-yl)ethanamine

Overview of (1R)-1-(7-bromoindan-5-yl)ethanamine (CAS No. 1259870-98-8)

(1R)-1-(7-bromoindan-5-yl)ethanamine, with the CAS number 1259870-98-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromoindan moiety and an ethanamine group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of (1R)-1-(7-bromoindan-5-yl)ethanamine consists of a chiral center at the ethanamine group, which imparts enantiomeric specificity to the molecule. This enantiomeric purity is crucial for many biological applications, as it can significantly influence the pharmacological properties and efficacy of the final drug product. The presence of the bromo substituent on the indan ring also provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of (1R)-1-(7-bromoindan-5-yl)ethanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The researchers found that (1R)-1-(7-bromoindan-5-yl)ethanamine effectively inhibited the activity of these enzymes, suggesting its potential as a lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of (1R)-1-(7-bromoindan-5-yl)ethanamine as a scaffold for designing novel antiviral agents. The results showed that derivatives of this compound exhibited significant antiviral activity against several strains of influenza virus, making it a promising candidate for further development in antiviral drug discovery.

The synthetic route to (1R)-1-(7-bromoindan-5-yl)ethanamine has been well-documented in the literature. One common approach involves the reaction of 7-bromoindanone with an appropriate chiral amine reagent, followed by reduction to form the desired amine product. This synthetic method is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of (1R)-1-(7-bromoindan-5-yl)ethanamine have also been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 60 to 62°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, but has limited solubility in water. These properties make it easy to handle and process in both research and industrial settings.

In terms of safety and handling, while (1R)-1-(7-bromoindan-5-yl)ethanamine is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The future prospects for (1R)-1-(7-bromoindan-5-yl)ethanamine are promising. Ongoing research continues to explore its potential applications in various fields, including neurology, virology, and oncology. As more derivatives are synthesized and tested, it is likely that new therapeutic uses will be discovered, further expanding the utility of this versatile compound.

In conclusion, (1R)-1-(7-bromoindan-5-yl)ethanamine (CAS No. 1259870-98-8) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and enantiomeric purity make it an attractive candidate for developing new drugs targeting various diseases. As research in this area progresses, it is expected that this compound will play an increasingly important role in advancing our understanding and treatment of complex medical conditions.